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Properly citing datasets is a cornerstone of reproducible and transparent research. For

scientists and drug development professionals utilizing the wealth of genomic data in the

National Center for Biotechnology Information's (NCBI) Gene Expression Omnibus (GEO),

correct citation is crucial. It not only acknowledges the original data creators but also allows

peers to locate and potentially re-analyze the data, thus fostering scientific integrity.[1][2] This

guide provides a detailed walkthrough on how to correctly cite GEO datasets in your research

papers.

Core Components of a GEO Dataset Citation
When citing a dataset from the GEO database, several key pieces of information must be

included to ensure the citation is complete and allows for easy retrieval of the data. The NCBI

strongly recommends that submitters and users cite the Series accession number (e.g.,

GSExxx), as this record provides a comprehensive overview of the experiment and links to all

associated data.[1][3]

The following table summarizes the essential and recommended components for a GEO
dataset citation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1589965?utm_src=pdf-interest
https://www.benchchem.com/product/b1589965?utm_src=pdf-body
https://www.researchgate.net/post/What_is_the_best_way_to_cite_NCBI_data
https://www.dcc.ac.uk/guidance/how-guides/cite-datasets
https://www.benchchem.com/product/b1589965?utm_src=pdf-body
https://www.benchchem.com/product/b1589965?utm_src=pdf-body
https://www.benchchem.com/product/b1589965?utm_src=pdf-body
https://www.researchgate.net/post/What_is_the_best_way_to_cite_NCBI_data
https://www.ncbi.nlm.nih.gov/geo/info/linking.html
https://www.benchchem.com/product/b1589965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Description Example
Source on GEO
Record

Author(s)/Creator(s)

The individuals or

group responsible for

generating the data.

This is often the

authors of the

associated

publication.

Smith J, Doe A, et al.
"Citation" or

"Submitter" section

Year of Publication

The year the

associated paper was

published or the data

was made public.

2023
"Citation" section or

submission date

Dataset Title

The title of the GEO

Series or DataSet

record.

"The effect of

compound X on gene

expression in

neurons"

Top of the GEO record

page

Repository

The name of the

database where the

data is archived.

NCBI Gene

Expression Omnibus

Standard for all GEO

datasets

Accession Number

The unique and stable

identifier for the

dataset. The Series

(GSE) number is

preferred.[3]

GSExxx
Top of the GEO record

page

URL/Link
A direct and persistent

link to the dataset.
--INVALID-LINK--

The URL in your

browser when viewing

the record

In-Text vs. Full Reference List Citations
The format of your citation will differ depending on whether it is an in-text citation or a full

citation in your reference list.
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Citation Type Format and Examples

In-Text Citation

In-text citations should be brief and direct the

reader to the full citation in the reference list. It

is good practice to mention the database and

the accession number. Example 1: "...we

analyzed the microarray data from Smith et al.

(2023), which is publicly available in the NCBI

GEO database under accession number

GSExxx."[1][3] Example 2: "The gene

expression data (NCBI GEO, accession

GSExxx) was used to..."[3]

Reference List Citation

The full citation in the reference list should

contain all the core components. While specific

formatting may vary by journal style (e.g., APA,

MLA), the following provides a general and

comprehensive template. Template: Author(s).

(Year). Title of dataset [Data set]. NCBI Gene

Expression Omnibus. GSExxx. --INVALID-LINK-

-Example: Smith J, Doe A. (2023). The effect of

compound X on gene expression in neurons

[Data set]. NCBI Gene Expression Omnibus.

GSE12345. --INVALID-LINK--

Experimental Protocol: Locating and Formatting a
GEO Dataset Citation
This section details the step-by-step methodology for finding the necessary information on the

GEO website and constructing a proper citation.

Navigate to the GEO Dataset Record: Access the specific GEO record you wish to cite by

searching the GEO DataSets database with keywords, authors, or the accession number if

you already have it.[4]

Identify the Series Accession Number (GSE): The GSE number is typically displayed

prominently at the top of the record page. This is the preferred accession number for citation.
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[3]

Locate the Associated Publication: Scroll down the record page to the "Citation" section. If a

paper has been published and linked to the dataset, its full citation will be provided here. This

is the primary source for the author(s) and year.[1][3]

Note the Dataset Title: The title of the GEO record is also found at the top of the page.

Construct the Full Citation: Assemble the information gathered in the previous steps into the

recommended format for your reference list.

Formulate the In-Text Citation: When discussing the data in the body of your paper, use the

in-text citation format to refer to the dataset and its accession number.

It is important to note that some datasets in GEO may not have an associated publication.[5] In

such cases, you should still cite the dataset using the GEO accession number, the creators

listed on the record, and the year of submission.[5]

Visualizing the GEO Dataset Citation Workflow
The following diagram illustrates the logical workflow for citing a GEO dataset in a research

paper.

1. Locate Dataset

2. Gather Information 3. Format Citation

4. Integrate into Paper

Search GEO Database Navigate to GEO Record (GSExxx)

Identify GSE Accession NumberExtract

Find Publication in 'Citation' SectionExtract

Note Dataset Title
Extract

Construct Full Reference List Citation

Create In-Text Citation

Incorporate Citations into Manuscript
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Click to download full resolution via product page

Caption: Workflow for citing a GEO dataset in a research paper.

By following these guidelines, researchers can ensure that their use of GEO datasets is

properly attributed, enhancing the transparency and integrity of their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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